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Compound of Interest

Compound Name:
4-(4-methoxyphenyl)-N,N-

dimethylaniline

Cat. No.: B180176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive review of 4-methoxy-N,N-dimethylaniline, a

tertiary amine of significant interest in various chemical and industrial applications. This

document collates its chemical and physical properties, detailed spectral data, and established

synthesis protocols. Furthermore, it explores its primary applications as a crucial intermediate

in the synthesis of dyes and as a co-initiator in photopolymerization processes. Safety and

toxicity data are also summarized to ensure safe handling and application.

Chemical Properties and Data
4-methoxy-N,N-dimethylaniline, also known as N,N-dimethyl-p-anisidine, is an aromatic organic

compound. Its structure features a dimethylamino group and a methoxy group attached to a

benzene ring at positions 1 and 4, respectively. The presence of both electron-donating groups,

the methoxy and the dimethylamino moieties, makes the aromatic ring highly activated towards

electrophilic substitution.

Table 1: Chemical and Physical Properties of 4-methoxy-N,N-dimethylaniline
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Property Value Reference

Molecular Formula C₉H₁₃NO [1]

Molecular Weight 151.21 g/mol

CAS Number 701-56-4 [2]

Appearance
White to light yellow powder or

crystals

Melting Point 46.0 to 50.0 °C

Boiling Point 239.2 ± 23.0 °C at 760 mmHg [2]

Density 1.0 ± 0.1 g/cm³ [2]

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C [2]

LogP 1.42 [2]

Refractive Index 1.536

Purity >98.0% (GC)

Storage
Store in a dry place at room

temperature

Table 2: Spectroscopic Data of 4-methoxy-N,N-dimethylaniline

Technique Data

¹H NMR Chemical shifts (δ) in ppm.

¹³C NMR Chemical shifts (δ) in ppm.

FT-IR Characteristic absorption bands in cm⁻¹.

Mass Spectrometry m/z ratios of fragments.

Note: Specific spectral data can vary slightly based on the solvent and instrument used.
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The most common and efficient method for the synthesis of 4-methoxy-N,N-dimethylaniline is

the Eschweiler-Clarke reaction, which involves the reductive methylation of a primary or

secondary amine using excess formic acid and formaldehyde.[3]

Experimental Protocol: Eschweiler-Clarke Synthesis
This protocol describes the synthesis of 4-methoxy-N,N-dimethylaniline from p-anisidine.

Materials:

p-Anisidine

Formaldehyde (37% solution in water)

Formic acid (98-100%)

Sodium carbonate

Diethyl ether

Anhydrous magnesium sulfate

Standard laboratory glassware

Magnetic stirrer and heating mantle

Procedure:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add p-

anisidine.

Add an excess of formaldehyde solution and formic acid to the flask. A typical molar ratio is

1:2.5:2.5 (p-anisidine:formaldehyde:formic acid).

Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 8-12 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.
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Carefully neutralize the excess formic acid by the slow addition of a saturated sodium

carbonate solution until the effervescence ceases and the pH is alkaline.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50

mL).

Combine the organic layers and wash with brine (2 x 30 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation or recrystallization from a suitable

solvent like ethanol/water to yield pure 4-methoxy-N,N-dimethylaniline.

Diagram 1: Synthesis of 4-methoxy-N,N-dimethylaniline via Eschweiler-Clarke Reaction
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Workflow for the Eschweiler-Clarke synthesis.
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Caption: Workflow for the Eschweiler-Clarke synthesis.
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Applications
4-methoxy-N,N-dimethylaniline serves as a versatile intermediate in several industrial

processes.

Synthesis of Azo Dyes
A primary application of 4-methoxy-N,N-dimethylaniline is in the synthesis of azo dyes.[4] The

electron-rich aromatic ring readily undergoes azo coupling with diazonium salts to produce

intensely colored compounds. These dyes are used in textiles, printing inks, and pigments. For

instance, it can be coupled with a diazotized aniline derivative to form a variety of yellow,

orange, and red dyes.

Diagram 2: General Scheme for Azo Dye Synthesis

General reaction scheme for azo dye synthesis.
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Caption: General reaction scheme for azo dye synthesis.

Photoinitiator in Polymerization
In polymer chemistry, tertiary amines like 4-methoxy-N,N-dimethylaniline can act as co-

initiators or accelerators in photopolymerization reactions, particularly for acrylates and

methacrylates.[5] When used in conjunction with a primary photoinitiator (e.g., benzophenone

derivatives), it can significantly enhance the rate of polymerization upon exposure to UV or

visible light. The amine facilitates the generation of free radicals, which initiate the polymer

chain growth.
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Safety and Toxicology
4-methoxy-N,N-dimethylaniline requires careful handling due to its potential health hazards.

Table 3: GHS Hazard and Precautionary Statements

Category Code Statement

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

This is not an exhaustive list. Always refer to the full Safety Data Sheet (SDS) before handling.

Limited toxicological data is available for 4-methoxy-N,N-dimethylaniline itself. However, it is

structurally related to N,N-dimethylaniline, which is known to be toxic and can cause

methemoglobinemia.[6] Therefore, appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn at all times. Work should be conducted

in a well-ventilated fume hood.

Conclusion
4-methoxy-N,N-dimethylaniline is a valuable chemical intermediate with well-established

applications in the synthesis of azo dyes and as a co-initiator in polymerization processes. Its
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synthesis is readily achievable through standard organic chemistry methodologies like the

Eschweiler-Clarke reaction. While it is a useful compound, its potential toxicity necessitates

adherence to strict safety protocols during its handling and use. This guide provides a

foundational understanding for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. 4-methoxy-N,N-dimethylaniline | CAS#:701-56-4 | Chemsrc [chemsrc.com]

3. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]

4. rajdhanicollege.ac.in [rajdhanicollege.ac.in]

5. Polymerization of Methyl Methacrylate Photoinitiated by 4, 4′-Bis(N, N-
diethylamino)benzophenone. 1 | Health & Environmental Research Online (HERO) | US EPA
[hero.epa.gov]

6. N,N-Dimethylaniline - IDLH | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-methoxy-N,N-
dimethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180176#literature-review-of-4-methoxy-n-n-
dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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